![molecular formula C25H26ClN3O5S B4066974 2-{[N-(5-chloro-2-methoxyphenyl)-N-(methylsulfonyl)glycyl]amino}-N-(1-phenylethyl)benzamide](/img/structure/B4066974.png)
2-{[N-(5-chloro-2-methoxyphenyl)-N-(methylsulfonyl)glycyl]amino}-N-(1-phenylethyl)benzamide
Overview
Description
2-{[N-(5-chloro-2-methoxyphenyl)-N-(methylsulfonyl)glycyl]amino}-N-(1-phenylethyl)benzamide is a useful research compound. Its molecular formula is C25H26ClN3O5S and its molecular weight is 516.0 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 515.1281698 g/mol and the complexity rating of the compound is 814. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Allosteric CC-Chemokine Receptor 4 Antagonists
Compounds with structural features similar to the specified chemical have been synthesized and evaluated as human CC-chemokine receptor 4 (CCR4) antagonists. The synthesis process involved exploring different substituents to enhance potency, leading to the development of analogues such as GSK2239633A, which showed promising absorption and was selected for further development. These aryl sulfonamide antagonists bind to an intracellular allosteric site, demonstrating a potential application in modulating immune responses (Procopiou et al., 2013).
Hypoglycemic Benzoic Acid Derivatives
Another area of research involves the investigation of hypoglycemic benzoic acid derivatives. These compounds were synthesized by modifying the structure of meglitinide and evaluating their effects on blood sugar levels. The study identified specific substitutions that maximized activity, leading to the development of repaglinide, a potent therapeutic for type 2 diabetes. This research underscores the chemical's utility in designing novel hypoglycemic agents (Grell et al., 1998).
Serotonin 4 Receptor Agonists
The synthesis and evaluation of benzamide derivatives as serotonin 4 (5-HT4) receptor agonists represent another application. These derivatives were designed to improve gastrointestinal motility, with specific modifications aimed at enhancing oral bioavailability and pharmacological profiles. Such research contributes to the development of prokinetic agents with potential benefits for gastrointestinal disorders (Sonda et al., 2003).
Antioxidant and Enzyme Inhibitory Activities
Compounds bearing the 5-chloro-2-methoxyphenyl motif have been synthesized and assessed for their antioxidant activities and inhibitory effects on various enzymes. The study revealed that certain sulfonamide derivatives exhibited significant inhibitory activity against the acetylcholinesterase enzyme, highlighting their potential therapeutic applications in treating conditions associated with oxidative stress and enzyme regulation (Fatima et al., 2013).
properties
IUPAC Name |
2-[[2-(5-chloro-2-methoxy-N-methylsulfonylanilino)acetyl]amino]-N-(1-phenylethyl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H26ClN3O5S/c1-17(18-9-5-4-6-10-18)27-25(31)20-11-7-8-12-21(20)28-24(30)16-29(35(3,32)33)22-15-19(26)13-14-23(22)34-2/h4-15,17H,16H2,1-3H3,(H,27,31)(H,28,30) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVSHUDFFUGACFB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)NC(=O)C2=CC=CC=C2NC(=O)CN(C3=C(C=CC(=C3)Cl)OC)S(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26ClN3O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
516.0 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.